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Compound of Interest

Compound Name: (S)-Batylalcohol

Cat. No.: B1246751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the handling, storage, and

experimental use of (S)-Batylalcohol. The protocols outlined below are intended to serve as a

guide for researchers and professionals in drug development and other scientific fields.

Product Information and Storage
(S)-Batylalcohol, also known as (S)-3-(octadecyloxy)propane-1,2-diol, is a glyceryl ether lipid.

It is a white to off-white crystalline powder.[1][2] Proper handling and storage are crucial to

maintain its stability and integrity for research applications.

Table 1: Physical and Chemical Properties of (S)-Batylalcohol
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Property Value Reference

Molecular Formula C₂₁H₄₄O₃ [3][4]

Molecular Weight 344.57 g/mol [2][4]

Melting Point 70-73 °C [1][2]

Boiling Point 215-220 °C at 2 mmHg [5]

Solubility

Insoluble in water.[1] Soluble in

Dimethyl Sulfoxide (DMSO)

(≥10.75 mg/mL), oils, and

other organic solvents.[1][6]

Appearance
White to off-white crystalline

powder
[1][2]

Storage Temperature

Room temperature.

Recommended to be stored in

a cool, dark place (<15°C).[2]

For long-term storage as a

powder, -20°C is

recommended for up to 3

years. Stock solutions can be

stored at -80°C for up to 1

year.[7]

Handling and Safety Precautions
(S)-Batylalcohol is intended for research use only. Standard laboratory safety protocols should

be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Ventilation: Use in a well-ventilated area to avoid inhalation of dust particles.

First Aid:
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Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious.

Call a physician.

Experimental Protocols
Preparation of Stock Solutions for In Vitro Experiments
Due to its lipophilic nature, (S)-Batylalcohol is insoluble in aqueous media. A stock solution in

an appropriate organic solvent is required for cell culture experiments.

Materials:

(S)-Batylalcohol powder

Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath (optional)

Protocol:

In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of (S)-
Batylalcohol powder.

Add the appropriate volume of sterile DMSO to achieve a high-concentration stock solution

(e.g., 10 mg/mL or approximately 29 mM).

Vortex the solution vigorously until the powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution.
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Sterile-filter the stock solution through a 0.22 µm syringe filter into a sterile tube.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C.[7]

Note on Cell Culture Application: When treating cells, the final concentration of DMSO in the

culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Dilute the stock solution in the complete cell culture medium to the desired final concentration

immediately before use.

In Vivo Administration Protocol (Oral Gavage in Mice)
This protocol provides a general guideline for the oral administration of (S)-Batylalcohol to
mice. The formulation and dosage should be optimized for the specific experimental design.

Materials:

(S)-Batylalcohol

Vehicle (e.g., corn oil, sesame oil)

Homogenizer or sonicator

Animal gavage needles (appropriate size for mice)

Syringes

Protocol:

Formulation Preparation:

Determine the required concentration of (S)-Batylalcohol based on the desired dosage

(mg/kg) and the administration volume.

Suspend the (S)-Batylalcohol powder in the chosen vehicle.

Homogenize or sonicate the suspension to ensure a uniform distribution of the compound.
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Animal Handling and Dosing:

Weigh each mouse to determine the precise volume to be administered.

Gently restrain the mouse.

Measure the correct length for gavage needle insertion (from the corner of the mouth to

the last rib).

Carefully insert the gavage needle into the esophagus.

Slowly administer the prepared (S)-Batylalcohol suspension.

Monitor the animal for any signs of distress after administration.

Signaling Pathway Involvement
(S)-Batylalcohol and other alkylglycerols have been shown to modulate various signaling

pathways, particularly those involved in inflammation and cell proliferation. While the precise

mechanisms are still under investigation, evidence suggests an influence on the NF-κB and

MAPK pathways.

Alkylglycerols can be incorporated into cell membranes and may alter the production of lipid

second messengers like diacylglycerol (DAG), which is an activator of Protein Kinase C (PKC).

[8] PKC is a known upstream regulator of both the NF-κB and MAPK signaling cascades.

Postulated Influence on the NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammatory responses. It

is plausible that by modulating PKC activity, (S)-Batylalcohol could indirectly influence the

phosphorylation and subsequent degradation of IκBα, the inhibitor of NF-κB. This would lead to

the translocation of NF-κB into the nucleus and the transcription of pro-inflammatory genes.
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Postulated modulation of the NF-κB pathway by (S)-Batylalcohol.
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Postulated Influence on the MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is crucial for regulating cell

proliferation, differentiation, and survival. Similar to the NF-κB pathway, PKC can activate the

MAPK cascade, starting with the phosphorylation of Raf.
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Postulated modulation of the MAPK pathway by (S)-Batylalcohol.
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Experimental Workflow
The following diagram outlines a general workflow for conducting experiments with (S)-
Batylalcohol.
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General experimental workflow for (S)-Batylalcohol studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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